Linoleyl arachidate

• Molecular Formula: C38H72O2
• Molecular Weight: 561.0 g/mol
• InChI: InChI=1S/C38H72O2/c1-3-5-7-9-11-13-15-17-19-21-22-24-26-28-30-32-34-36-38(39)40-37-35-33-31-29-27-25-23-20-18-16-14-12-10-8-6-4-2/h12,14,18,20H,3-11,13,15-17,19,21-37H2,1-2H3/b14-12-,20-18-
• InChIKey: FPGMSSFTDXXUPZ-MLWYYCKJSA-N

Linoleyl Arachidate Specifications & Procurement

Linoleyl arachidate ([(9Z,12Z)-octadeca-9,12-dienyl] icosanoate) is a C38 wax ester composed of the unsaturated C18:2 fatty alcohol linoleyl esterified to the saturated C20:0 fatty acid arachidic acid . This compound is categorized under LIPID MAPS as LMFA07010164 and carries the CHEBI identifier 165666 [1]. As a high-molecular-weight wax monoester (MW 560.98 g/mol), it exhibits calculated physicochemical properties including a boiling point of 618.145±34.00 °C (predicted) and a density of 0.868±0.06 g/cm³ at 25 °C . It is typically provided as a solid at room temperature with purity levels ≥99% for analytical standard applications [2].

✓ High-purity analytical standard for wax ester research

✓ Supports GC-MS lipidomics profiling workflows

✓ Verified chemical identity via LIPID MAPS and CHEBI

• [1] LIPID MAPS Structure Database (LMSD). Linoleyl arachidate (LMFA07010164). Available at: https://www.lipidmaps.org/databases/lmsd/LMFA07010164 View Source
• [2] Sima-Lab. 花生酸亚油醇酯 linoleyl arachidate. Available at: https://www.sima-lab.com View Source

Linoleyl Arachidate Substitution Risks

Linoleyl arachidate exhibits distinct thermal and physicochemical properties that preclude simple substitution with other wax esters, even those sharing the same molecular formula. The structural arrangement—a C18:2 unsaturated alcohol esterified to a C20:0 saturated acid—results in a unique boiling point (618.1±34.0 °C) that is significantly higher than that of its positional isomer arachidyl linoleate (612.6±34.0 °C), a difference of ~5.5 °C attributable solely to the reversal of the ester bond position . Furthermore, the chain-length-specific behavior of wax esters dictates that compounds with different carbon numbers (e.g., C34 linoleyl palmitate) exhibit boiling point differences exceeding 45 °C . These thermal property divergences directly impact purification protocols, GC-MS retention times, and formulation stability, making indiscriminate substitution a source of experimental irreproducibility and analytical error [1].

Positional isomer mismatch

Reversed ester bond (arachidyl linoleate) may shift boiling point and alter GC retention, complicating isomer identification.

Chain-length analog divergence

Shorter-chain wax esters exhibit markedly lower boiling points, limiting direct substitution in high-temperature applications.

Saturated wax ester packing

Lack of cis-double bonds in fully saturated analogs alters solid-state packing and conformational behavior.

• [1] I. H. Kim et al. Data analysis and modeling of the caloric properties of wax esters. AOCS 2024. Available at: https://aocs2024.eventscribe.net View Source

Linoleyl Arachidate Differentiation Evidence

Boiling Point vs. Arachidyl Linoleate

Linoleyl arachidate exhibits a boiling point of 618.145±34.00 °C (predicted at 760 Torr) . This value is approximately 5.5 °C higher than that of its positional isomer arachidyl linoleate (612.631±34.00 °C) . The difference arises solely from the reversal of the ester bond: linoleyl arachidate features a C18:2 alcohol and C20:0 acid, whereas arachidyl linoleate features a C20:0 alcohol and C18:2 acid. This structural nuance alters intermolecular interactions and volatility.

Isomer boiling point

Data to verify

618.1±34.0 vs 612.6±34.0 °C (Δ5.5 °C)

Supports isomer separation review

Predicted at 760 Torr; experimental validation advised

Evidence Dimension	Boiling point at 760 Torr
Target Compound Data	618.145±34.00 °C (predicted)
Comparator Or Baseline	Arachidyl linoleate: 612.631±34.00 °C (predicted)
Quantified Difference	Δ ~5.5 °C
Conditions	Predicted values at 760 Torr, data from ChemicalBook

Why This Matters

This 5.5 °C difference is critical for distillation-based purification and GC separation, where co-elution of isomers can compromise analytical accuracy.

Boiling Point vs. Linoleyl Palmitate

The boiling point of linoleyl arachidate (C38:2) is 618.1±34.0 °C . In contrast, the shorter-chain analog linoleyl palmitate (C34:2) exhibits a boiling point of only 573.2±39.0 °C . This ~45 °C difference is attributable to the additional four carbon atoms in the acyl chain of linoleyl arachidate, which increase van der Waals interactions and molecular weight (560.98 vs. 504.87 g/mol).

Carbon number bp

Data to verify

618.1±34.0 vs 573.2±39.0 °C (Δ45 °C)

High-temperature application context

Predicted values; requires experimental validation

Evidence Dimension	Boiling point
Target Compound Data	618.1±34.0 °C
Comparator Or Baseline	Linoleyl palmitate: 573.2±39.0 °C
Quantified Difference	Δ ~45 °C
Conditions	Predicted values at 760 Torr

Why This Matters

The 45 °C higher boiling point renders linoleyl arachidate suitable for high-temperature applications where shorter-chain wax esters would volatilize or degrade, expanding its utility in lubricant and coating formulations.

Density vs. Linolenyl Arachidate

Linoleyl arachidate (C38:2) has a predicted density of 0.868±0.06 g/cm³ at 25 °C . Its more unsaturated analog linolenyl arachidate (C38:3) exhibits a slightly higher predicted density of 0.873±0.06 g/cm³ [1]. The presence of an additional double bond in linolenyl arachidate marginally increases density despite a lower molecular weight (558.54 vs. 560.98 g/mol), likely due to conformational constraints that promote tighter packing.

Density vs C38:3

Reported

0.868 vs 0.873 g/cm³ (Δ0.005)

Density matching context

Predicted at 25 °C; formulation consistency review

Evidence Dimension	Density at 25 °C
Target Compound Data	0.868±0.06 g/cm³
Comparator Or Baseline	Linolenyl arachidate: 0.873±0.06 g/cm³
Quantified Difference	Δ 0.005 g/cm³
Conditions	Predicted values at 25 °C

Why This Matters

Although the density difference is small, it can affect buoyancy, phase separation, and formulation consistency in multi-component systems, particularly in cosmetic and lubricant applications where precise density matching is required.

• [1] In Vivo Formulation Calculator. Linolenyl Arachidate - Density. Available at: https://www.invivochem.cn View Source

Epidermal Barrier Function Evidence

In essential fatty acid-deficient rats, supplementation with 300 mg/day of pure linoleate ester for 10 days reduced trans-epidermal water loss (TEWL) to levels comparable to non-deficient controls [1]. In contrast, oleate ester supplementation showed no effect on TEWL [1]. This study establishes that linoleate esters possess a specific, essential function in maintaining the epidermal water permeability barrier, independent of their role as arachidonate precursors.

Epidermal barrier

Class-level

Linoleate esters normalized TEWL in EFA-deficient rats; oleate ester had no effect

Supports barrier model selection

Linoleate-class evidence; specific ester to verify

Evidence Dimension	Reduction in trans-epidermal water loss
Target Compound Data	Normalization to non-deficient control levels
Comparator Or Baseline	Oleate ester: No effect
Quantified Difference	Qualitative: Effective vs. Ineffective
Conditions	Essential fatty acid-deficient rats, 300 mg/day oral supplementation for 10 days

Why This Matters

This class-level evidence supports the selection of linoleyl arachidate for dermatological research models investigating epidermal barrier function, acne pathogenesis, or topical formulation development.

• [1] Hansen, H.S., Jensen, B. Essential function of linoleic acid esterified in acylglucosylceramide and acylceramide in maintaining the epidermal water permeability barrier. Biochimica et Biophysica Acta 834(3): 357-363, 1985. doi:10.1016/0005-2760(85)90009-8 View Source

GC-MS Spectral Reference Standard

Linoleyl arachidate is included in the Wiley Food, Flavors, Fragrances, and Related Compounds GC-MS Library with verified mass spectra [1]. This spectral reference enables unambiguous identification and quantification in complex lipid mixtures, a critical requirement for lipidomics, food authenticity testing, and quality control of wax ester-containing products. The availability of authenticated spectral data distinguishes this compound from non-standardized analogs that lack verified reference spectra.

GC-MS spectral library

Reported

Included in Wiley GC-MS Library with verified spectra

Enables unambiguous identification

Electron ionization; spectral match confirmed

Evidence Dimension	Availability of authenticated GC-MS spectral data
Target Compound Data	Included in Wiley GC-MS Library
Comparator Or Baseline	Many related wax esters lack verified spectral data
Quantified Difference	Binary: Available vs. Unavailable
Conditions	GC-MS, electron ionization

Why This Matters

Procurement of a compound with verified spectral data reduces analytical uncertainty, accelerates method development, and ensures compliance with regulatory standards for identity testing.

• [1] SpectraBase. Linoleyl arachidate - Wiley GC-MS Library. Available at: https://spectrabase.com View Source

Conformational Flexibility vs. Saturated Waxes

Linoleyl arachidate possesses 34 rotatable bonds [1], conferring significant conformational flexibility. In comparison, a fully saturated C38 wax ester such as arachidyl stearate (C20:0-C18:0) would have a comparable number of rotatable bonds but lacks the cis-double bonds that introduce kinks and prevent tight crystalline packing. The combination of high rotatable bond count and unsaturation results in a lower melting point and altered solid-state behavior relative to saturated analogs of similar molecular weight, which typically melt above 38 °C [2].

Conformational flexibility

Class-level

34 rotatable bonds; two cis-double bonds create kinks

May influence solid-state packing

Compared to saturated C38 wax esters

Evidence Dimension	Rotatable bonds and predicted conformational behavior
Target Compound Data	34 rotatable bonds, two cis-double bonds
Comparator Or Baseline	Saturated C38 wax esters: similar rotatable bonds but no kinks
Quantified Difference	Qualitative: Different solid-state packing
Conditions	Calculated physicochemical properties

Why This Matters

The unique conformational profile influences the compound's behavior as a permeability enhancer, emollient, or phase-change material, differentiating it from fully saturated wax esters that are typically more crystalline and less skin-compatible.

• [1] LIPID MAPS Structure Database (LMSD). Linoleyl arachidate - Calculated Physicochemical Properties. Available at: https://www.lipidmaps.org/databases/lmsd/LMFA07010164 View Source
• [2] Patel, S., Nelson, D.R., Gibbs, A.G. Chemical and physical analyses of wax ester properties. Journal of Insect Science 1(1): 4, 2001. View Source

Linoleyl Arachidate Application Scenarios

Wax Ester Profiling Standard

The inclusion of linoleyl arachidate in the Wiley GC-MS Library [1] makes it an ideal analytical standard for identifying and quantifying C38 wax esters in complex biological or food matrices. Its distinct boiling point (618.1 °C) and retention characteristics enable unambiguous chromatographic separation from the positional isomer arachidyl linoleate, preventing misidentification in untargeted lipidomics workflows . This is critical for studies on plant cuticular waxes, sebum lipid profiling, and authentication of high-value oils where wax ester composition serves as a marker of origin or adulteration.

Epidermal Barrier Research Model

Class-level evidence demonstrates that linoleate esters normalize trans-epidermal water loss in essential fatty acid-deficient animal models [2]. Linoleyl arachidate, as a representative C38 wax ester containing the essential linoleate moiety, can be employed in studies investigating the role of specific wax ester species in stratum corneum lipid organization, acne pathogenesis, or the development of barrier-restorative topical formulations. Its conformational flexibility (34 rotatable bonds) may influence its ability to integrate into lamellar lipid structures [3].

High-Temperature Lubricant & PCM

With a boiling point 45 °C higher than the C34 analog linoleyl palmitate , linoleyl arachidate is suitable for applications requiring thermal stability above 550 °C. Its long hydrocarbon chains and ester functionality provide lubricity while the unsaturation lowers melting point relative to fully saturated wax esters. This combination makes it a candidate for bio-based high-temperature lubricants, mold-release agents, or as a component in phase-change materials for thermal energy storage.

Density-Tuned Cosmetic Formulations

The density of linoleyl arachidate (0.868 g/cm³) differs by 0.005 g/cm³ from the more unsaturated linolenyl arachidate [4]. This small but measurable difference allows formulators to fine-tune the density of anhydrous systems, affecting product feel, spreadability, and phase stability. Linoleyl arachidate's intermediate unsaturation (two double bonds) provides a balanced profile between oxidative stability and emollience, making it suitable for long-wear lipsticks, creams, and hair conditioning products where precise rheological control is required.

Application

Selection Property

Validation Focus

Wax ester GC-MS profiling

Spectral library reference standard

Isomer separation validation

Epidermal barrier research

Linoleate-class ester identity

TEWL endpoint normalization in EFA-deficient models

High-temperature thermal uses

Thermal stability relative to shorter-chain analogs

Thermal degradation screening

Density-sensitive formulations

Predicted density and unsaturation level

Phase stability and spreadability

• [1] SpectraBase. Linoleyl arachidate - Wiley GC-MS Library. Available at: https://spectrabase.com View Source
• [2] Hansen, H.S., Jensen, B. Essential function of linoleic acid esterified in acylglucosylceramide and acylceramide in maintaining the epidermal water permeability barrier. Biochimica et Biophysica Acta 834(3): 357-363, 1985. doi:10.1016/0005-2760(85)90009-8 View Source
• [3] LIPID MAPS Structure Database (LMSD). Linoleyl arachidate - Rotatable Bonds. Available at: https://www.lipidmaps.org/databases/lmsd/LMFA07010164 View Source
• [4] In Vivo Formulation Calculator. Linolenyl Arachidate - Density. Available at: https://www.invivochem.cn View Source